Cas no 2137450-95-2 (Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester)

• Product Name: Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester
• CAS No: 2137450-95-2
• MF: C₁₅H₂₆ClNO₅
• MW: 335.823644161224
• CID: 5256808
• Update Time: 2025-06-11

Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester

• Inchi： 1S/C15H26ClNO5/c1-11(18)8-6-5-7-9-12(13(19)21-10-16)17-14(20)22-15(2,3)4/h12H,5-10H2,1-4H3,(H,17,20)
• InChI Key： PTRVFWFKJCHOIK-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)C(NC(OC(C)(C)C)=O)CCCCCC(=O)C

Additional information on Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester

Comprehensive Overview of Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester (CAS No. 2137450-95-2)

The compound Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester (CAS No. 2137450-95-2) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a chloromethyl ester group and a tert-butoxycarbonyl (Boc) protected amino moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in creating bioactive molecules, particularly in the context of targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for high-purity synthetic intermediates like Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester has surged, driven by advancements in bioconjugation techniques and prodrug design. This compound’s ability to act as a carboxylate activator or protecting group aligns with current trends in green chemistry and sustainable synthesis. Its CAS No. 2137450-95-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research on peptide-based therapeutics and biodegradable materials.

One of the key features of this compound is its Boc-protected amino group, which ensures stability during synthetic reactions while allowing selective deprotection under mild conditions. This property is critical for multi-step organic synthesis, where chemists prioritize atom economy and reaction efficiency. Additionally, the chloromethyl ester functionality enables facile derivatization, making it a versatile building block for structure-activity relationship (SAR) studies in medicinal chemistry.

The growing interest in Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester is also linked to its potential in biomaterial engineering. For instance, researchers explore its use in designing pH-responsive drug carriers or enzyme-cleavable linkers. Such applications address pressing healthcare challenges, including precision medicine and controlled-release formulations. Laboratories worldwide seek this compound to innovate in fields like cancer therapy and antibiotic development, where tailored molecular architectures are paramount.

From a technical perspective, handling CAS No. 2137450-95-2 requires adherence to standard protocols for moisture-sensitive reagents. Its storage conditions (often under inert gas) and compatibility with common solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are frequently discussed in forums. These practical considerations are vital for reproducibility in high-throughput screening and combinatorial chemistry workflows.

In summary, Nonanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-8-oxo-, chloromethyl ester represents a nexus of innovation in synthetic chemistry and life sciences. Its dual functionality as a protecting group and reactive intermediate positions it at the forefront of molecular design. As industries pivot toward customizable chemical solutions, this compound��s role in R&D pipelines will likely expand, answering the call for more efficient and sustainable methodologies.